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Compound of Interest

Compound Name: Ala-asp

Cat. No.: B1664492 Get Quote

Essential guidelines for the safe and compliant disposal of Ala-Asp (Alanyl-aspartic acid) in a

laboratory setting, ensuring the safety of personnel and environmental protection.

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to laboratory safety and regulatory compliance.

Ala-Asp, a dipeptide composed of the amino acids alanine and aspartic acid, is a common

reagent in various research applications. While generally considered non-hazardous,

adherence to established disposal protocols is crucial. This guide provides a comprehensive

overview of the proper disposal procedures for Ala-Asp.

I. Hazard Assessment and Classification
Ala-Asp is a dipeptide formed from two naturally occurring amino acids.[1] It is typically

supplied as a solid and is not classified as a hazardous substance under most regulations.

However, it is essential to consult the specific Safety Data Sheet (SDS) provided by the

supplier for the most accurate and up-to-date hazard information.

Key Chemical and Physical Properties of Ala-Asp:
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Property Value

Molecular Formula C7H12N2O5

Molecular Weight 204.18 g/mol

Physical State Solid

Data sourced from PubChem CID 99719.[1]

II. Personal Protective Equipment (PPE)
Before handling Ala-Asp for disposal or any other purpose, appropriate PPE should be worn to

minimize exposure and ensure personal safety.

Gloves: Chemical-resistant gloves (e.g., nitrile) are recommended.

Eye Protection: Safety glasses or goggles should be worn to protect against accidental

splashes.

Lab Coat: A standard laboratory coat is necessary to protect skin and clothing.

III. Disposal Procedures
The appropriate disposal method for Ala-Asp depends on its form (solid or aqueous solution)

and the specific regulations of your institution and local authorities. Always consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance.[2][3]

A. Solid Ala-Asp Waste

Collection:

Place excess or expired solid Ala-Asp in a clearly labeled, sealed container.

The container should be labeled with the full chemical name: "Ala-Asp" or "Alanyl-aspartic

acid".[3]

Include the words "Non-hazardous waste" on the label.[4]
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Disposal:

For small quantities, and with explicit approval from your EHS department, solid non-

hazardous biochemicals may be permissible for disposal in the regular trash.[5][6]

If this method is approved, the waste must be securely packaged to prevent spillage.[6]

Laboratory personnel should transport the packaged waste directly to the designated

dumpster; custodial staff should not handle chemical waste.[6][7]

B. Aqueous Solutions of Ala-Asp

Collection:

Collect all aqueous solutions containing Ala-Asp in a designated, leak-proof waste

container.[3][8]

The container must be clearly labeled with the contents, including the chemical name and

approximate concentration.

Disposal:

Never pour Ala-Asp solutions down the sink without explicit approval from your EHS

department.[8]

Some institutions may permit the disposal of small quantities of non-hazardous, water-

soluble chemicals down the sanitary sewer, followed by flushing with a large volume of

water.[9] However, this is subject to strict limitations and local regulations.

If drain disposal is not permitted, the collected liquid waste must be managed through your

institution's chemical waste program.

C. Contaminated Materials

Any materials contaminated with Ala-Asp, such as weighing paper, gloves, and pipette tips,

should be collected in a designated chemical waste container.[2][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-disposal-nonhazardous-laboratory-waste-regular-trash-ithaca
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-disposal-nonhazardous-laboratory-waste-regular-trash-ithaca
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-disposal-nonhazardous-laboratory-waste-regular-trash-ithaca
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b1664492?utm_src=pdf-body
https://www.benchchem.com/product/b1664492?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Guide_to_the_Safe_Disposal_of_MLCK_Peptide_for_Laboratory_Professionals.pdf
https://puretidestherapy.com/2025/12/05/peptides-handling-and-disposal-best-practices-for-safe-laboratory-work/
https://www.benchchem.com/product/b1664492?utm_src=pdf-body
https://puretidestherapy.com/2025/12/05/peptides-handling-and-disposal-best-practices-for-safe-laboratory-work/
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b1664492?utm_src=pdf-body
https://peptide24.store/2025/11/21/ensuring-a-safe-lab-best-practices-for-handling-and-disposing-of-research-peptides/
https://puretidestherapy.com/2025/12/05/peptides-handling-and-disposal-best-practices-for-safe-laboratory-work/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treat these materials as chemical waste and dispose of them according to your institution's

protocols.

IV. Spill Management
In the event of a spill of solid Ala-Asp:

Restrict Access: Cordon off the area to prevent further contamination.

Wear PPE: Ensure you are wearing the appropriate PPE.

Clean-up:

For solid spills, carefully sweep or wipe up the material and place it in a labeled waste

container.[3]

For liquid spills, absorb the solution with an inert absorbent material and place it in a

sealed container for disposal.

Decontaminate: Clean the spill area with soap and water.

V. Experimental Protocol: General Disposal
Workflow
The following diagram outlines the general decision-making process and workflow for the

proper disposal of Ala-Asp waste.
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Caption: General workflow for the proper disposal of Ala-Asp waste.
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Disclaimer: This information is intended as a general guide. Always prioritize your institution's

specific protocols and consult with your EHS department for guidance on chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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